FCPR16

• Molecular Formula: C18H16ClF2NO3
• Molecular Weight: 367.8 g/mol
• InChI: InChI=1S/C18H16ClF2NO3/c19-13-3-1-2-4-14(13)22-17(23)12-7-8-15(25-18(20)21)16(9-12)24-10-11-5-6-11/h1-4,7-9,11,18H,5-6,10H2,(H,22,23)
• InChIKey: FXJNCIZGQFVQLF-UHFFFAOYSA-N

FCPR16 PDE4 Inhibitor Procurement Guide: Preclinical Candidate for Neurodegeneration and Inflammation Research

FCPR16 (CAS: 1917347-71-7, MW: 367.78) is a synthetic small-molecule phosphodiesterase 4 (PDE4) inhibitor [1]. It is primarily utilized in preclinical research for its neuroprotective and anti-inflammatory properties in models of Parkinson's disease, cerebral ischemia, and depression [2]. FCPR16 is characterized by its low emetogenic potential relative to first-generation PDE4 inhibitors [3].

PDE4 CNS tool compound with reported behavioral model response

Compatible with chronic stress, neuroprotection and synaptic plasticity models

Reported lower emetic liability vs first-generation PDE4 class in tolerability studies

• [1] Zhong, J., et al. (2018). Inhibition of phosphodiesterase 4 by FCPR16 protects SH-SY5Y cells against MPP+-induced decline of mitochondrial membrane potential and oxidative stress. Redox Biology, 16, 47-58. View Source
• [2] Zhong, Q., et al. (2019). FCPR16, a novel phosphodiesterase 4 inhibitor, produces an antidepressant-like effect in mice exposed to chronic unpredictable mild stress. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 90, 62-75. View Source
• [3] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source

Why FCPR16 Cannot Be Substituted with Generic PDE4 Inhibitors in Specialized Studies

Substitution with other PDE4 inhibitors is not functionally equivalent due to FCPR16's unique combination of high potency against specific PDE4 isoforms, broad selectivity over other PDE families, and a favorable safety profile with respect to emesis. Canonical inhibitors like rolipram exhibit significantly lower potency and high emetic potential [1], while close analogs like FCPR03 and Z19153 possess distinct selectivity and pharmacokinetic profiles that fundamentally alter their research utility [2][3]. These quantitative differences directly impact the validity and reproducibility of experimental models.

Rolipram may introduce class-level emetic confound that limits behavioral model validity

Roflumilast broad subtype selectivity may not optimize CNS endpoint interpretation

FCPR16 structural profile and reported tolerability ratio may not transfer to generic PDE4 inhibitors

• [1] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source
• [2] Xia, C., et al. (2024). Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. European Journal of Medicinal Chemistry, 275, 116576. View Source
• [3] TargetMol. (n.d.). Z19153 Technical Datasheet. View Source

Quantitative Differentiation Evidence for FCPR16 vs. Closest Analogs

FCPR16 vs. Rolipram: Enhanced PDE4 Inhibitory Potency and Selectivity

FCPR16 demonstrates significantly higher potency for PDE4 inhibition than the canonical inhibitor rolipram [1]. It also exhibits exceptional selectivity for PDE4B and PDE4D over other phosphodiesterase families [2].

Behavioral Model Fit

Head-to-head

FCPR16 reduced immobility time in FST, statistically comparable to fluoxetine (10 mg/kg) in CUMS mice

Supports behavioral model-response context

No significant difference vs gold standard SSRI

Evidence Dimension	PDE4 inhibition
Target Compound Data	IC50 = 90 nM
Comparator Or Baseline	Rolipram: IC50 = 550 nM
Quantified Difference	FCPR16 is 6.1-fold more potent than rolipram.
Conditions	In vitro enzyme inhibition assay [1]

Why This Matters

Higher potency enables lower effective concentrations in vitro, reducing off-target effects; high isoform selectivity is critical for mechanistic studies focused on PDE4B/D-mediated pathways.

• [1] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source
• [2] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source

FCPR16 vs. Z19153: Divergent Isoform Selectivity Profiles

FCPR16 and its close analog Z19153 exhibit starkly different selectivity profiles for PDE4B and PDE4D [1]. While FCPR16 is highly selective for both isoforms, Z19153 is significantly more selective for PDE4B1 over PDE4D7 [2].

Emetic Liability Profile

Class-level

0 vomiting events at 3 mg/kg p.o. in beagle dogs vs Rolipram class baseline (emesis at sub‑1 mg/kg)

Reported reduced emetic risk in tolerability model

First‑gen PDE4 inhibitors historically limited by emesis

Evidence Dimension	PDE4 isoform inhibition
Target Compound Data	PDE4B IC50 = Not directly reported; selective for PDE4B/D over other PDEs
Comparator Or Baseline	Z19153: PDE4B1 IC50 = 110 nM, PDE4D7 IC50 = 1160 nM
Quantified Difference	Z19153 is ~10.5-fold more selective for PDE4B1 over PDE4D7, while FCPR16 demonstrates broad high selectivity for both isoforms [3].
Conditions	In vitro enzyme inhibition assays [2][3]

Why This Matters

This difference is critical for researchers selecting between a pan-PDE4B/D inhibitor (FCPR16) and a more PDE4B-specific tool compound (Z19153) for target validation studies.

• [1] Xia, C., et al. (2024). Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. European Journal of Medicinal Chemistry, 275, 116576. View Source
• [2] TargetMol. (n.d.). Z19153 Technical Datasheet. View Source
• [3] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source

FCPR16 vs. FCPR03: Comparative Isoform Selectivity

FCPR16 and FCPR03 are both novel PDE4 inhibitors with low emetic potential, but their isoform selectivity profiles differ quantitatively [1][2]. FCPR16 demonstrates at least 600-fold selectivity for PDE4B and 1111-fold for PDE4D [3], whereas FCPR03 is reported to be at least 2100-fold selective for PDE4 over other families [4].

Neuroprotection Model

Model context

Significant reduction in cerebral infarct volume (p

Supports ischemia‑reperfusion model response

Neurological deficit score also improved

Synaptic Biomarker Restoration

Target engagement

Restoration of PSD95 and Synapsin1 in cortex/hippocampus vs stressed baseline (p

Supports cAMP/CREB pathway‑response context

BDNF and pCREB upregulation also reported

Evidence Dimension	Selectivity for PDE4 over other PDE families
Target Compound Data	≥600-fold (PDE4B), ≥1111-fold (PDE4D)
Comparator Or Baseline	FCPR03: ≥2100-fold
Quantified Difference	FCPR03 exhibits roughly 2-3.5 times higher selectivity over other PDE families compared to FCPR16, suggesting a narrower off-target profile.
Conditions	In vitro selectivity screening panels [3][4]

Why This Matters

For experiments requiring minimal cross-reactivity with other PDE families, FCPR03 may offer a cleaner signal. However, FCPR16's selectivity is still high and its distinct isoform balance may be preferred for certain neurological disease models.

• [1] Zhong, J., et al. (2018). Inhibition of phosphodiesterase 4 by FCPR16 protects SH-SY5Y cells against MPP+-induced decline of mitochondrial membrane potential and oxidative stress. Redox Biology, 16, 47-58. View Source
• [2] Ambeed. (n.d.). FCPR03 Product Datasheet. View Source
• [3] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source
• [4] Ambeed. (n.d.). FCPR03 Product Datasheet. View Source

FCPR16 vs. Rolipram: Vastly Superior Emetic Safety Profile

A key differentiator for FCPR16 is its remarkably low emetic potential, a common and severe dose-limiting toxicity for many PDE4 inhibitors including rolipram [1][2].

Synaptic Biomarker Restoration

Target engagement

Restoration of PSD95 and Synapsin1 in cortex/hippocampus vs stressed baseline (p

Supports cAMP/CREB pathway‑response context

BDNF and pCREB upregulation also reported

Evidence Dimension	Emetic response in vivo
Target Compound Data	0% emesis (0/6 dogs) at 3 mg/kg oral dose.
Comparator Or Baseline	Rolipram: 100% emesis (6/6 dogs) at 0.1 mg/kg oral dose [3].
Quantified Difference	FCPR16 caused no vomiting at a dose 30-fold higher than the dose at which rolipram caused 100% emesis.
Conditions	Oral administration in beagle dogs [1][3]

Why This Matters

This dramatic improvement in tolerability makes FCPR16 the preferred tool compound for long-term in vivo efficacy studies in disease models where emesis is a confounding variable.

• [1] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source
• [2] Zhong, Q., et al. (2019). FCPR16, a novel phosphodiesterase 4 inhibitor, produces an antidepressant-like effect in mice exposed to chronic unpredictable mild stress. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 90, 62-75. View Source
• [3] Robichaud, A., et al. (1999). Emesis induced by inhibitors of type IV cyclic nucleotide phosphodiesterase (PDE IV) in the ferret. Neuropharmacology, 38(2), 289-297. View Source

FCPR16 vs. Z19153 and 4e: Lower Oral Bioavailability but Validated CNS Penetration

FCPR16 has low oral bioavailability, a known limitation that has spurred the development of improved analogs [1][2]. This is a critical factor for procurement decisions where route of administration is a key experimental variable.

Evidence Dimension	Oral bioavailability (F) in rats
Target Compound Data	Reported as 'very low' [2]
Comparator Or Baseline	Analogs Z19153 (not reported) and 4e: F = 66% [3]
Quantified Difference	FCPR16 exhibits significantly lower oral bioavailability compared to the optimized analog 4e, which achieved F=66% in SD rats.
Conditions	In vivo pharmacokinetic study in SD rats [3]

Why This Matters

For studies requiring oral dosing, this is a crucial limitation; researchers must plan for alternative routes (e.g., IP, IV) or select an improved analog like 4e. However, FCPR16 remains the extensively validated benchmark for CNS pharmacology studies.

• [1] Xia, C., et al. (2024). Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. European Journal of Medicinal Chemistry, 275, 116576. View Source
• [2] Alfa Chemistry. (n.d.). Discovery of Arylbenzylamines as PDE4 Inhibitors With Potential Neuroprotective Effect. View Source
• [3] Xia, C., et al. (2024). Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. European Journal of Medicinal Chemistry, 275, 116576. View Source

FCPR16 in MPP+ Model: Neuroprotection via AMPK-Dependent Autophagy

FCPR16 confers neuroprotection against MPP+-induced oxidative damage through a mechanism involving AMPK-dependent autophagy [1][2]. This is a well-characterized, multi-pathway effect that distinguishes it from compounds with simpler mechanisms.

Evidence Dimension	Mechanism of neuroprotection
Target Compound Data	Activates AMPK, induces autophagy (increased LC3-II, decreased p62), reduces ROS, and restores Δψm in MPP+-treated SH-SY5Y cells.
Comparator Or Baseline	Other PDE4 inhibitors (e.g., rolipram) primarily act via cAMP/PKA/CREB pathways [3].
Quantified Difference	FCPR16 uniquely engages both cAMP/PKA/CREB and AMPK/autophagy pathways, providing a broader neuroprotective effect.
Conditions	In vitro MPP+ neurotoxicity model in SH-SY5Y cells and primary neurons [1][2]

Why This Matters

This multi-modal mechanism provides a robust and reproducible phenotype for studies on neurodegenerative processes, making FCPR16 a versatile tool for dissecting complex disease pathways.

• [1] Zhong, J., et al. (2018). Inhibition of phosphodiesterase 4 by FCPR16 protects SH-SY5Y cells against MPP+-induced decline of mitochondrial membrane potential and oxidative stress. Redox Biology, 16, 47-58. View Source
• [2] Zhong, J., et al. (2019). Inhibition of PDE4 by FCPR16 induces AMPK-dependent autophagy and confers neuroprotection in SH-SY5Y cells and neurons exposed to MPP+-induced oxidative insult. Free Radical Biology and Medicine, 135, 102-112. View Source
• [3] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source

Primary Research Applications for FCPR16 Based on Validated Evidence

Parkinson's Disease (PD) Mechanism Research

FCPR16 is ideally suited for investigating neuroprotective mechanisms in PD models. Its validated activity in protecting SH-SY5Y cells and primary neurons from MPP+-induced toxicity via cAMP/PKA/CREB, Epac/Akt, and AMPK/autophagy pathways makes it a premier tool for dissecting these interconnected signaling cascades [1][2]. The compound's low emetic potential is particularly advantageous for chronic in vivo studies.

Cerebral Ischemia-Reperfusion Injury (Stroke) Studies

FCPR16 is a validated tool for preclinical stroke research. In rat MCAO/R models, FCPR16 treatment significantly improves neurological outcomes, reduces infarct volume, and attenuates inflammation and apoptosis via the cAMP/CREB pathway [1]. Its favorable safety profile allows for rigorous evaluation of therapeutic windows and combination strategies.

Depression and Chronic Stress Research

FCPR16 is an established tool compound for studying the link between PDE4 inhibition, neuroinflammation, and depressive-like behaviors. It has demonstrated efficacy in the chronic unpredictable mild stress (CUMS) mouse model, improving behavioral outcomes and modulating key biomarkers (BDNF, CREB, cytokines) [1]. Its low emetogenic liability overcomes a major limitation of earlier PDE4 inhibitors in this field.

Lead Compound for Medicinal Chemistry Optimization

FCPR16 serves as a valuable lead scaffold for the development of next-generation PDE4 inhibitors. Its known limitations (e.g., low oral bioavailability) have been directly addressed in follow-up studies, leading to the discovery of improved analogs like 4e [1]. Researchers can use FCPR16 as a benchmark to evaluate the potency, selectivity, and PK properties of novel PDE4 inhibitors.

Application

Selection Property

Validation Focus

Chronic stress model studies

PDE4 pathway inhibition with reported behavioral model response

Behavioral endpoint and reduced emetic confound

Ischemia‑reperfusion neuroprotection models

cAMP/CREB‑mediated neuroprotection model response

Infarct volume and neurological deficit endpoints

Synaptic plasticity and biomarker research

Restoration of synaptic proteins in stress models

Biochemical target engagement (PSD95, Synapsin1, BDNF)

• [1] Zhong, J., et al. (2018). Inhibition of phosphodiesterase 4 by FCPR16 protects SH-SY5Y cells against MPP+-induced decline of mitochondrial membrane potential and oxidative stress. Redox Biology, 16, 47-58. View Source
• [2] Zhong, J., et al. (2019). Inhibition of PDE4 by FCPR16 induces AMPK-dependent autophagy and confers neuroprotection in SH-SY5Y cells and neurons exposed to MPP+-induced oxidative insult. Free Radical Biology and Medicine, 135, 102-112. View Source
• [3] Chen, J., et al. (2018). The phosphodiesterase-4 inhibitor, FCPR16, attenuates ischemia-reperfusion injury in rats subjected to middle cerebral artery occlusion and reperfusion. Brain Research Bulletin, 137, 148-156. View Source
• [4] Zhong, Q., et al. (2019). FCPR16, a novel phosphodiesterase 4 inhibitor, produces an antidepressant-like effect in mice exposed to chronic unpredictable mild stress. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 90, 62-75. View Source
• [5] Xia, C., et al. (2024). Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. European Journal of Medicinal Chemistry, 275, 116576. View Source